Cas no 53459-19-1 (1-Propanesulfonic acid, 1-chloro-2-methyl-, 4-chlorophenyl ester)

• Product Name: 1-Propanesulfonic acid, 1-chloro-2-methyl-, 4-chlorophenyl ester
• CAS No: 53459-19-1
• MF: C₁₀H₁₂Cl₂O₃S
• MW: 283.171480178833
• CID: 357202
• PubChem ID: 13193340
• Update Time: 2025-04-19

1-Propanesulfonic acid, 1-chloro-2-methyl-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 1-chloro-2-methyl-, 4-chlorophenyl ester
• (4-chlorophenyl) 1-chloro-2-methylpropane-1-sulfonate
• 53459-19-1
• DTXSID90526209
• 4-Chlorophenyl 1-chloro-2-methylpropane-1-sulfonate

• Inchi： 1S/C10H12Cl2O3S/c1-7(2)10(12)16(13,14)15-9-5-3-8(11)4-6-9/h3-7,10H,1-2H3
• InChI Key： CMGUMLCDRLFWJN-UHFFFAOYSA-N
• SMILES： ClC(C(C)C)S(=O)(=O)OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 281.98856
• Monoisotopic Mass: 281.9884208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37